Cas no 2044707-08-4 ((3,4-Dichlorobenzyl)hydrazineDihydrochloride)

• Product Name: (3,4-Dichlorobenzyl)hydrazineDihydrochloride
• CAS No: 2044707-08-4
• MF: C₇H₉Cl₃N₂
• MW: 227.518758535385
• MDL: MFCD27756467
• CID: 4634989
• Update Time: 2025-05-24

(3,4-Dichlorobenzyl)hydrazineDihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,4-Dichlorobenzyl)hydrazineDihydrochloride

• MDL： MFCD27756467
• Inchi： 1S/C7H8Cl2N2.ClH/c8-6-2-1-5(4-11-10)3-7(6)9;/h1-3,11H,4,10H2;1H
• InChI Key： ZVGOHPRQTOMWPE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(Cl)C=1)NN.Cl

Additional information on (3,4-Dichlorobenzyl)hydrazineDihydrochloride

(3,4-Dichlorobenzyl)hydrazine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2044707-08-4, commonly referred to as (3,4-Dichlorobenzyl)hydrazine Dihydrochloride, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

Chemical Structure and Properties

(3,4-Dichlorobenzyl)hydrazine Dihydrochloride consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions. The benzyl group is attached to a hydrazine moiety, which is further protonated by two hydrochloric acid molecules. This structure imparts the compound with distinct physical and chemical properties. The molecule exhibits a high degree of stability under standard conditions, making it suitable for various chemical reactions.

Synthesis and Production

The synthesis of (3,4-Dichlorobenzyl)hydrazine Dihydrochloride typically involves a multi-step process. The starting material is often 3,4-dichlorobenzaldehyde, which undergoes condensation with hydrazine to form the corresponding hydrazone intermediate. Subsequent acidification with hydrochloric acid leads to the formation of the dihydrochloride salt. Recent studies have explored alternative synthetic routes to enhance yield and reduce production costs.

Applications in Industry and Research

(3,4-Dichlorobenzyl)hydrazine Dihydrochloride finds applications in diverse fields such as pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic effects. Researchers have reported its role in the development of anti-inflammatory and anticancer agents.

In agrochemicals, this compound is utilized as a precursor for herbicides and fungicides. Its ability to interact with specific biochemical pathways makes it valuable for pest control applications. Recent advancements have focused on optimizing its use to minimize environmental impact while maintaining efficacy.

Recent Research Developments

Recent studies have highlighted the potential of (3,4-Dichlorobenzyl)hydrazine Dihydrochloride in green chemistry initiatives. Scientists have explored its role in catalytic processes that promote sustainability by reducing waste and energy consumption. Additionally, investigations into its biodegradation pathways have provided insights into its environmental fate.

Another area of interest is its application in materials science. Researchers have examined its use as a building block for advanced polymers and nanoparticles. These materials exhibit unique properties that could revolutionize industries ranging from electronics to healthcare.

Safety and Handling

While (3,4-Dichlorobenzyl)hydrazine Dihydrochloride is not classified as a hazardous substance under normal conditions, proper handling procedures should be followed to ensure safety. Storage in a cool, dry place away from incompatible materials is recommended. Personal protective equipment should be used during handling to prevent exposure.

Conclusion

(3,4-Dichlorobenzyl)hydrazine Dihydrochloride, CAS No. 2044707-08-4, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemistry research and industrial processes. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.